1-methyl-3-(piperidin-1-ylcarbonyl)-1H-pyrazol-5-amine

• IUPAC Name: (5-amino-1-methylpyrazol-3-yl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C10H16N4O/c1-13-9(11)7-8(12-13)10(15)14-5-3-2-4-6-14/h7H,2-6,11H2,1H3
• InChI Key: LZDYBRAYJKMGBP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(=O)N2CCCCC2)N
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol

Description

The compound “1-methyl-3-(piperidin-1-ylcarbonyl)-1H-pyrazol-5-amine” is a complex organic molecule that contains several functional groups. It has a pyrazole ring, which is a five-membered ring with two nitrogen atoms. Attached to this ring is a piperidine ring, which is a six-membered ring with one nitrogen atom. The piperidine ring is attached through a carbonyl group, which is a carbon atom double-bonded to an oxygen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrazole ring, followed by the introduction of the piperidine ring through a carbonyl group. The exact synthesis process would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrogen atoms in the rings and the carbonyl group would likely have a significant impact on the compound’s chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the other compounds present. The nitrogen atoms and the carbonyl group could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure. The presence of the nitrogen atoms and the carbonyl group could potentially affect these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would involve interacting with specific receptors or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, it would be important to handle it with care and use appropriate safety measures.

Future Directions

The future directions for research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials. Further studies could also investigate its synthesis and properties in more detail.